Ethyl 2-cyano-2-(2-nitrophenyl)acetate

• IUPAC Name: ethyl 2-cyano-2-(2-nitrophenyl)acetate
• InChI: InChI=1S/C11H10N2O4/c1-2-17-11(14)9(7-12)8-5-3-4-6-10(8)13(15)16/h3-6,9H,2H2,1H3
• InChI Key: JUGQARWTQZEZRI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C#N)C1=CC=CC=C1[N+](=O)[O-]
• Molecular Formula: C11H10N2O4
• DSSTOX Substance ID: DTXSID80372919
• Molecular Weight: 234.21 g/mol
• CAS RN: 65548-02-9

Description

Ethyl 2-cyano-2-(2-nitrophenyl)acetate, also known as a-Cyano-2-nitro-benzeneacetic acid ethyl ester or Cyano(2-nitrophenyl)acetic acid ethyl ester, is a compound with the molecular formula C11H10N2O4. It is also referred to as Ethyl cyano(2-nitrophenyl)acetate.

Molecular Structure Analysis

The molecular structure of Ethyl 2-cyano-2-(2-nitrophenyl)acetate is represented by the SMILES string O=C(OCC)C(C#N)C1=CC=CC=C1N+=O. This indicates that the compound contains an ester group (O=C(OCC)), a cyano group (C#N), and a nitrophenyl group (C1=CC=CC=C1N+=O).

Chemical Reactions Analysis

While specific chemical reactions involving Ethyl 2-cyano-2-(2-nitrophenyl)acetate are not extensively documented, it is known that the compound can participate in coupling reactions to produce amides, hydroxamates, peptides, and esters. These reactions are facilitated by the presence of the cyano and nitrophenyl groups in the compound.

Physical And Chemical Properties Analysis

Ethyl 2-cyano-2-(2-nitrophenyl)acetate is a solid compound. It has a molecular weight of 234.21. The compound’s IUPAC name is ethyl cyano (2-nitrophenyl)acetate.

Scientific Research Applications

Organic Synthesis

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Preparation of Cyclic and Heterocyclic Compounds

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Synthesis of Aldehydes, Amides, Amines, and Nitriles

. These compounds have a wide range of applications in different fields of chemistry.

Dehydration Reactions

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Knoevenagel Condensation Reactions

. It’s possible that Ethyl 2-cyano-2-(2-nitrophenyl)acetate could have similar applications.

Safety And Hazards

Ethyl 2-cyano-2-(2-nitrophenyl)acetate is associated with several safety hazards. It is classified under the GHS07 pictogram, with the signal word "Warning". The hazard statements associated with the compound include H302 (Harmful if swallowed), H312 (Harmful in contact with skin), and H332 (Harmful if inhaled). Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak.

Synthesis routes and methods

Procedure details

A mixture of 2-chloronitrobenzene (47.2 g, 0.300 mole) and ethyl cyanoacetate (40 ml, 0.38 mol) in N,N-dimethylacetamide (DMA, 250 ml) was treated at once with potassium hydroxide pellets (120 g, 2.14 mole). The mixture was mechanically stirred and heated for ten minutes at 110°-120° C. (caution: minimal heat application may be needed, exothermic reaction) then poured into ice-cold dilute hydrochloric acid. Ether extractive workup gave an oil. The oil was passed through silica gel eluting with toluene to provide a yellow oil, which was dissolved in 100 ml methanol then chilled. The solid was filtered to afford ethyl cyano-2-nitrophenylacetate as a yellow solid (51.4 g, 73.2%) mp 57°-61° C. (literature 59°-60° C.).